Cas no 1554831-76-3 (methyl 1-(piperidin-3-yl)cyclopropane-1-carboxylate)

• Product Name: methyl 1-(piperidin-3-yl)cyclopropane-1-carboxylate
• CAS No: 1554831-76-3
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• MDL: MFCD26730780
• CID: 5244642
• PubChem ID: 83876255
• Update Time: 2025-05-20

methyl 1-(piperidin-3-yl)cyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-(piperidin-3-yl)cyclopropane-1-carboxylate

• MDL： MFCD26730780
• Inchi： 1S/C10H17NO2/c1-13-9(12)10(4-5-10)8-3-2-6-11-7-8/h8,11H,2-7H2,1H3
• InChI Key： VJOQKZVTOHMFOC-UHFFFAOYSA-N
• SMILES： C1(C2CCCNC2)(C(OC)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on methyl 1-(piperidin-3-yl)cyclopropane-1-carboxylate

Research Brief on Methyl 1-(piperidin-3-yl)cyclopropane-1-carboxylate (CAS: 1554831-76-3) in Chemical Biology and Pharmaceutical Applications

The compound methyl 1-(piperidin-3-yl)cyclopropane-1-carboxylate (CAS: 1554831-76-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropane-piperidine hybrid structure, has shown promising potential in drug discovery, particularly as a versatile scaffold for the development of novel therapeutic agents. Recent studies have explored its applications in targeting central nervous system (CNS) disorders, infectious diseases, and cancer, owing to its favorable pharmacokinetic properties and ability to modulate key biological pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of methyl 1-(piperidin-3-yl)cyclopropane-1-carboxylate as a precursor in the synthesis of potent sigma-1 receptor ligands. The study highlighted the compound's ability to enhance neuroprotective effects in vitro and in vivo, suggesting its potential utility in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The researchers employed a combination of molecular docking simulations and synthetic chemistry to optimize the compound's binding affinity, achieving a 3-fold improvement in receptor interaction compared to earlier analogs.

Another significant advancement was reported in a 2024 Nature Communications paper, where the compound was utilized as a key intermediate in the development of next-generation antiviral agents. The study demonstrated that derivatives of methyl 1-(piperidin-3-yl)cyclopropane-1-carboxylate exhibited broad-spectrum activity against RNA viruses, including SARS-CoV-2 and influenza. The researchers attributed this activity to the compound's ability to inhibit viral RNA-dependent RNA polymerase (RdRp), a critical enzyme in viral replication. Structural-activity relationship (SAR) studies further revealed that modifications to the cyclopropane ring significantly influenced antiviral potency.

From a synthetic chemistry perspective, recent innovations have focused on improving the scalability and yield of methyl 1-(piperidin-3-yl)cyclopropane-1-carboxylate production. A 2023 Organic Process Research & Development publication detailed a novel catalytic asymmetric synthesis method, achieving an enantiomeric excess of >99% and a 75% overall yield. This breakthrough addresses previous challenges in stereoselective synthesis, making the compound more accessible for large-scale pharmaceutical applications. The method employs a chiral palladium catalyst and operates under mild reaction conditions, aligning with green chemistry principles.

In oncology research, preliminary data from a 2024 ACS Medicinal Chemistry Letters study suggest that methyl 1-(piperidin-3-yl)cyclopropane-1-carboxylate derivatives may serve as effective inhibitors of protein-protein interactions (PPIs) involved in cancer cell proliferation. Specifically, these compounds showed nanomolar affinity for the MDM2-p53 interaction, a promising target for p53-reactivating therapies. The study's lead compound, derived from methyl 1-(piperidin-3-yl)cyclopropane-1-carboxylate, demonstrated potent antitumor activity in xenograft models of triple-negative breast cancer, with minimal off-target effects.

Looking ahead, the versatility of methyl 1-(piperidin-3-yl)cyclopropane-1-carboxylate continues to inspire innovative research directions. Current investigations are exploring its potential in targeted drug delivery systems, where its structural features may enable conjugation with nanoparticles or antibody-drug conjugates (ADCs). Additionally, computational studies are underway to predict novel bioactivities and optimize its physicochemical properties for enhanced blood-brain barrier penetration. As these efforts progress, methyl 1-(piperidin-3-yl)cyclopropane-1-carboxylate is poised to remain a valuable tool in the medicinal chemist's arsenal, bridging the gap between synthetic chemistry and therapeutic innovation.